S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate
Overview
Description
S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate, also known as S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate, is a useful research compound. Its molecular formula is C14H32NO3PS and its molecular weight is 325.45 g/mol. The purity is usually 95%.
BenchChem offers high-quality S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
22259-19-4 |
|---|---|
Product Name |
S-(2-(Bis(1-methylethyl)amino)ethyl) O,O-bis(1-methylethyl) phosphorothioate |
Molecular Formula |
C14H32NO3PS |
Molecular Weight |
325.45 g/mol |
IUPAC Name |
N-[2-di(propan-2-yloxy)phosphorylsulfanylethyl]-N-propan-2-ylpropan-2-amine |
InChI |
InChI=1S/C14H32NO3PS/c1-11(2)15(12(3)4)9-10-20-19(16,17-13(5)6)18-14(7)8/h11-14H,9-10H2,1-8H3 |
InChI Key |
ZZTDUGSQHCSNBD-UHFFFAOYSA-N |
SMILES |
CC(C)N(CCSP(=O)(OC(C)C)OC(C)C)C(C)C |
Canonical SMILES |
CC(C)N(CCSP(=O)(OC(C)C)OC(C)C)C(C)C |
synonyms |
S-(2-(bis(1-methylethyl)amino)ethyl)phosphorothioic acid, O,O-bis (1-methylethyl) ester Tetriso |
Origin of Product |
United States |
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